Cas no 14321-26-7 (benzyl(methyl)(oxiran-2-ylmethyl)amine)

• Product Name: benzyl(methyl)(oxiran-2-ylmethyl)amine
• CAS No: 14321-26-7
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• MDL: MFCD09815892
• CID: 1313039
• PubChem ID: 12364326
• Update Time: 2025-10-29

benzyl(methyl)(oxiran-2-ylmethyl)amine Chemical and Physical Properties

Names and Identifiers

• Oxiranemethanamine, N-methyl-N-(phenylmethyl)-
• N-benzyl-N-methyl-1-(oxiran-2-yl)methanamine
• benzyl(methyl)(oxiran-2-ylmethyl)amine
• DTXSID20494346
• AKOS026728566
• AKOS000150209
• 14321-26-7
• CXGKOQYNBRYUFC-UHFFFAOYSA-N
• N-benzyl-N-methyl-1-oxiran-2-ylmethanamine
• SCHEMBL3665986
• Z285213554
• EN300-62327
• MFCD09815892
• benzyl methyl glycidyl amine
• benzyl(methyl)[(oxiran-2-yl)methyl]amine

• MDL： MFCD09815892
• Inchi： 1S/C11H15NO/c1-12(8-11-9-13-11)7-10-5-3-2-4-6-10/h2-6,11H,7-9H2,1H3
• InChI Key： CXGKOQYNBRYUFC-UHFFFAOYSA-N
• SMILES： O1CC1CN(C)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 177.115364102g/mol
• Monoisotopic Mass: 177.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 15.8Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 245.8±13.0 °C at 760 mmHg
• Flash Point: 71.6±22.2 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

benzyl(methyl)(oxiran-2-ylmethyl)amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on benzyl(methyl)(oxiran-2-ylmethyl)amine

Research Brief on Benzyl(methyl)(oxiran-2-ylmethyl)amine (CAS: 14321-26-7) in Chemical Biology and Pharmaceutical Applications

Benzyl(methyl)(oxiran-2-ylmethyl)amine (CAS: 14321-26-7) is a compound of significant interest in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of novel drug candidates targeting various diseases. This research brief provides an overview of the latest findings related to this compound, highlighting its synthesis, mechanisms of action, and potential applications in drug discovery.

The compound's epoxide moiety (oxiran-2-ylmethyl) is a key feature that enables its reactivity in nucleophilic ring-opening reactions, making it a valuable building block for the construction of complex molecular architectures. Recent publications have demonstrated its utility in the synthesis of inhibitors for enzymes such as proteases and kinases, which are critical targets in cancer and infectious disease research. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the use of benzyl(methyl)(oxiran-2-ylmethyl)amine as a precursor for the development of covalent inhibitors targeting the SARS-CoV-2 main protease.

In addition to its synthetic applications, benzyl(methyl)(oxiran-2-ylmethyl)amine has been investigated for its direct biological activity. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) revealed that derivatives of this compound exhibit promising antimicrobial properties against drug-resistant bacterial strains. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis through covalent modification of key enzymes. These findings suggest potential applications in addressing the growing challenge of antibiotic resistance.

From a pharmacological perspective, the compound's pharmacokinetic properties have been the subject of recent investigations. Studies utilizing advanced analytical techniques such as LC-MS/MS have provided insights into its metabolic stability and potential toxicity profiles. While the parent compound shows moderate metabolic stability, structural modifications have been shown to significantly improve its drug-like properties, as reported in a 2024 issue of European Journal of Pharmaceutical Sciences.

The safety profile of benzyl(methyl)(oxiran-2-ylmethyl)amine has also been evaluated in recent preclinical studies. Research published in Toxicology Reports (2023) indicated that while the compound shows some cytotoxicity at higher concentrations, its therapeutic index appears favorable for further development when appropriately derivatized. These findings support the continued exploration of this compound scaffold in medicinal chemistry programs.

Looking forward, the versatility of benzyl(methyl)(oxiran-2-ylmethyl)amine suggests it will remain an important tool in drug discovery. Current research directions include its application in targeted protein degradation strategies and as a warhead in PROTAC (Proteolysis Targeting Chimera) design. The compound's ability to form stable covalent bonds with biological targets while maintaining selectivity makes it particularly valuable in these emerging therapeutic modalities. As research progresses, we anticipate seeing more clinical candidates derived from this chemical scaffold entering development pipelines in the coming years.